Cas no 4755-33-3 (Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)-)

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)- structure
4755-33-3 structure
Product Name:Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)-
CAS No:4755-33-3
MF:C10H18
MW:138.249923229218
CID:331620
PubChem ID:10969850
Update Time:2025-04-19

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)-
    • (1S)-(-)-cis-Pinane
    • PINANE, (1S)-(-)-CIS(SG)(CALL)
    • (1S)-(-)-cis-Pinane1000µg
    • Pinane,stereoisomer
    • pinane,trans
    • (-)-(1S)-cis-pinane
    • (1S)-(-)-CIS-PINAME
    • EINECS 225-282-4
    • Bicyclo(3.1.1)heptane, 2,6,6-trimethyl-, (1alpha,2beta,5alpha)-
    • (1alpha,2beta,5alpha)-2,6,6-Trimethylbicyclo(3.1.1)heptane
    • AI3-26466
    • (1S,2R,5S)-2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTANE
    • TV65U59B7P
    • UNII-N7C9IBU49F
    • (1S-(1alpha,2beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptane
    • 4755-33-3
    • Bicyclo(3.1.1)heptane, 2,6,6-trimethyl-, cis-
    • EINECS 229-978-9
    • DTXSID901243129
    • DTXSID6027638
    • Pinane, stereoisomer
    • (+/-)-CIS-PINANE
    • 6876-13-7
    • NS00009069
    • BICYCLO(3.1.1)HEPTANE, 2,6,6-TRIMETHYL-, (1S,2R,5S)-
    • N7C9IBU49F
    • Bicyclo(3.1.1)heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel-
    • (-)-cis-Pinane
    • UNII-TV65U59B7P
    • cis-Pinane
    • PINANE, CIS-
    • PINANE, CIS-(-)-
    • rel-(1R,2S,5R)-2,6,6-Trimethylbicyclo[3.1.1]heptane
    • Inchi： 1S/C10H18/c1-7-4-5-8-6-9(7)10(8,2)3/h7-9H,4-6H2,1-3H3/t7-,8+,9+/m1/s1
    • InChI Key： XOKSLPVRUOBDEW-VGMNWLOBSA-N
    • SMILES： C1(C)(C)[C@H]2CC[C@@H](C)[C@@H]1C2

Computed Properties

  • Exact Mass: 138.14100
  • Monoisotopic Mass: 138.140851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.844
  • Boiling Point: 169°C
  • Flash Point: 48°C
  • Refractive Index: n20/D 1.463
  • PSA: 0.00000
  • LogP: 3.07860

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)- Security Information

  • Hazardous Material transportation number：UN 2319 3/PG 3
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • Risk Phrases：R10

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)- Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2R,5S)- Related Literature

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